N-[1-(3-isoxazolyl)ethyl]-N-methyl-3-(5-methyl-2-furyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: N-methyl-5-(5-methylfuran-2-yl)-N-[1-(1,2-oxazol-3-yl)ethyl]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C15H16N4O3/c1-9-4-5-14(22-9)12-8-13(17-16-12)15(20)19(3)10(2)11-6-7-21-18-11/h4-8,10H,1-3H3,(H,16,17)
• InChI Key: QEVFVZZBXKHQPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=CC(=NN2)C(=O)N(C)C(C)C3=NOC=C3
• Molecular Formula: C15H16N4O3
• Molecular Weight: 300.31 g/mol

Description

Synthesis Analysis

The synthesis of related structures, such as 3-methylisoxazole-5-carboxamides and 5-[(1H-pyrazol-1-yl)carbonyl]-3-methylisoxazoles, involves one-pot reactions starting from 3-methyl isoxazole-5-carboxylic acid, thionyl chloride, and corresponding amines or pyrazoles. These processes result in a mixture of isomers indicating that the synthetic route might be adaptable for N-[1-(3-isoxazolyl)ethyl]-N-methyl-3-(5-methyl-2-furyl)-1H-pyrazole-5-carboxamide, albeit with potential modifications to accommodate specific substituents and functional groups (Martins et al., 2002).

Molecular Structure Analysis

Molecular structure analyses typically involve X-ray diffraction to determine crystal structures, providing insights into bond lengths, angles, and overall geometry. While specific data for N-[1-(3-isoxazolyl)ethyl]-N-methyl-3-(5-methyl-2-furyl)-1H-pyrazole-5-carboxamide is not provided, related compounds demonstrate complex molecular geometries and intermolecular interactions that can be indicative of the behavior of similar compounds (Minga et al., 2005).

Chemical Reactions and Properties

The chemical reactions and properties of pyrazole derivatives can include interactions with various reagents, leading to new compounds. For example, 3-amino-N-[2-(5-methyl-2-furyl)ethyl]thieno[2,3-b]pyridine-2-carboxamides undergo transformations in acidic media, suggesting that N-[1-(3-isoxazolyl)ethyl]-N-methyl-3-(5-methyl-2-furyl)-1H-pyrazole-5-carboxamide might also exhibit unique reactions under specific conditions (Stroganova et al., 2016).

Scientific Research Applications

Synthesis and Structural Analysis

N-[1-(3-isoxazolyl)ethyl]-N-methyl-3-(5-methyl-2-furyl)-1H-pyrazole-5-carboxamide is part of a broader class of compounds explored for their potential applications in various scientific fields. In the realm of organic chemistry, these compounds are often synthesized and structurally analyzed for various purposes. For instance, studies have detailed the synthesis of related pyrazole carboxamide derivatives, emphasizing their importance in the development of novel chemical entities. This includes the synthesis of pyrazole nitrogen mustards showing significant cytostatic activity against HeLa cell cultures (García-López, Herranz, & Alonso, 1979) and the preparation of complex pyrazole-based molecules for antimicrobial evaluation (Altalbawy, 2013).

Catalytic and Material Science Applications

In material science and catalysis, derivatives of pyrazole carboxamides have been studied for their potential use. For example, bimetallic composite catalysts incorporating similar compounds have shown effectiveness in certain chemical reactions, demonstrating their utility in synthetic chemistry (Bumagin, Petkevich, Kletskov, Alekseyev, & Potkin, 2019).

Biological Applications

Biological applications of similar compounds include their use as potential agents in treating diseases or as tools in biochemical research. For example, some derivatives have shown nematocidal activity, illustrating their potential in agricultural sciences (Zhao, Xing, Xu, Peng, & Liu, 2017). Additionally, compounds with similar structures have been synthesized and evaluated for their anti-tumor properties, suggesting their relevance in medicinal chemistry (Nassar, Atta-Allah, & Elgazwy, 2015).

Environmental and Industrial Applications

In environmental science and industrial applications, pyrazole carboxamide derivatives have been studied as corrosion inhibitors. This highlights their potential use in protecting metals and alloys in industrial settings (Dohare, Ansari, Quraishi, & Obot, 2017).